2-(Ethoxycarbonyl)cyclopropane-1,1-dicarboxylic acid

• Molecular Formula: C8H10O6
• Molecular Weight: 202.16 g/mol
• IUPAC Name: 2-ethoxycarbonylcyclopropane-1,1-dicarboxylic acid
• InChI: InChI=1S/C8H10O6/c1-2-14-5(9)4-3-8(4,6(10)11)7(12)13/h4H,2-3H2,1H3,(H,10,11)(H,12,13)
• InChI Key: RTFAKDMRZPAART-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC1(C(=O)O)C(=O)O

Description

2-(Ethoxycarbonyl)cyclopropane-1,1-dicarboxylic acid is a useful research compound. Its molecular formula is C8H10O6 and its molecular weight is 202.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

TFA (4.5 g, 39.7 mmol) was added into a solution of 1,1-di-tert-butyl 2-ethyl cyclopropane-1,1,2-tricarboxylate (4.9 g, 13.2 mmol) in dichloromethane (20 mL) and the mixture was stirred at room temperature for 48 h. The solvent was evaporated in vacuo and the excess TFA was lyophilized to afford 2-(ethoxycarbonyl)cyclopropane-1,1-dicarboxylic acid (3.3 g, 100%). 1H NMR (300 MHz, CD3OD): δ 1.23-1.29 (t, J=6.9 Hz, 3H), 1.60-1.64 (m, 1H), 1.85-1.88 (m, 1H), 2.48-2.53 (m, 1H), 4.10-4.18 (m, 1H).